Cas no 1260231-06-8 (17β-Estradiol-d3 3-β-D-Glucuronide)

• Product Name: 17β-Estradiol-d3 3-β-D-Glucuronide
• CAS No: 1260231-06-8
• MF: C₂₄H₃₂O₈
• MW: 451.524573326111
• CID: 1061426
• Update Time: 2025-06-08

17β-Estradiol-d3 3-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 17β-Estradiol-d3 3-β-D-Glucuronide
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,17S)-16,16,17-trideuterio-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid

• Inchi： 1S/C24H32O8/c1-24-9-8-14-13-5-3-12(10-11(13)2-4-15(14)16(24)6-7-17(24)25)31-23-20(28)18(26)19(27)21(32-23)22(29)30/h3,5,10,14-21,23,25-28H,2,4,6-9H2,1H3,(H,29,30)/t14-,15-,16+,17+,18+,19+,20-,21+,23-,24+/m1/s1/i7D2,17D
• InChI Key： MUOHJTRCBBDUOW-NCKPPFHHSA-N
• SMILES： O[C@@]1([2H])C([2H])([2H])C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 451.22900

Experimental Properties

• PSA: 136.68000
• LogP: 1.17460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates

Additional information on 17β-Estradiol-d3 3-β-D-Glucuronide

Comprehensive Guide to 17β-Estradiol-d3 3-β-D-Glucuronide (CAS No. 1260231-06-8): Applications, Research, and Industry Insights

In the rapidly evolving field of analytical chemistry and endocrinology, 17β-Estradiol-d3 3-β-D-Glucuronide (CAS No. 1260231-06-8) has emerged as a critical reference standard for hormone-related research. This deuterated glucuronide conjugate of estradiol is widely utilized in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) assays, offering unparalleled precision in quantifying endogenous estrogen metabolites. As the scientific community increasingly focuses on precision medicine and biomarker discovery, this compound plays a pivotal role in advancing our understanding of hormonal regulation, metabolic pathways, and disease mechanisms.

The structural uniqueness of 17β-Estradiol-d3 3-β-D-Glucuronide lies in its deuterium-labeled (d3) ethyl group at position 16, which provides a +3 Da mass shift from the native compound. This isotopic distinction enables researchers to differentiate between endogenous and exogenous estrogens in complex biological matrices—a capability highly sought after in clinical diagnostics, doping control, and environmental monitoring. Recent studies leveraging this compound have shed light on estrogen-glucuronide conjugates' role in breast cancer progression and endocrine-disrupting chemical (EDC) assessments, aligning with growing public interest in hormonal health and environmental toxicology.

From a technical perspective, 17β-Estradiol-d3 3-β-D-Glucuronide exhibits exceptional stability under standard laboratory conditions (storage at -20°C), making it ideal for long-term research projects. Its primary application involves serving as an internal standard in quantitative assays, where it compensates for matrix effects and ionization efficiency variations—a frequent challenge in hormone analysis. The compound's optimized solubility in methanol/water mixtures (≥1 mg/mL) further enhances its utility in high-throughput screening workflows, particularly in women's health studies and sports anti-doping programs.

The synthesis of 17β-Estradiol-d3 3-β-D-Glucuronide involves sophisticated isotopic labeling techniques followed by enzymatic glucuronidation, resulting in ≥98% chemical purity (typically verified by NMR and HPLC-UV). This high purity standard addresses researchers' increasing demand for reliable reference materials in reproductive toxicology and pharmacokinetic studies. Notably, the compound's spectral properties (UV λ_max 280 nm) make it compatible with both mass spectrometric and optical detection methods, providing flexibility in analytical method development.

Emerging applications for CAS 1260231-06-8 extend beyond traditional clinical research. Environmental scientists now employ this standard to track estrogen pollution in waterways—a hot-button issue given rising concerns about water contamination and ecosystem health. Additionally, the compound's utility in personalized hormone therapy monitoring aligns with the global trend toward precision healthcare, where patients and practitioners seek data-driven approaches to hormonal balance. These diverse applications underscore the compound's cross-disciplinary importance in 21st-century science.

Quality control protocols for 17β-Estradiol-d3 3-β-D-Glucuronide typically involve rigorous batch-to-batch consistency testing, including residual solvent analysis (<1% by GC) and isotopic enrichment verification (≥99% d3). Such stringent specifications respond to the research community's need for reproducible results in multi-center studies and regulatory submissions. The compound's stability profile (demonstrated through accelerated degradation studies) further ensures reliable performance in international collaborative projects examining hormonal variations across populations.

From an industry perspective, the market for deuterated estrogen standards like 1260231-06-8 continues to expand, driven by increased FDA guidance on bioanalytical method validation and growing investment in women's health research. Analytical laboratories particularly value this compound's ability to improve method sensitivity (typically achieving LLOQs in the low pg/mL range) while reducing matrix interference—critical factors in developing robust companion diagnostics for hormonal therapies. These technical advantages position the compound as indispensable in modern clinical mass spectrometry workflows.

Looking ahead, 17β-Estradiol-d3 3-β-D-Glucuronide is poised to play an even greater role in digital health initiatives, where its use in standardized hormone assays could enable large-scale biomarker discovery through AI-driven pattern recognition. This aligns perfectly with current scientific trends emphasizing big data approaches to endocrinology. Furthermore, the compound's application in anti-aging research and metabolic syndrome studies addresses two of the most searched health topics globally, ensuring its continued relevance across both academic and commercial research sectors.